Cas no 4029-69-0 (3-O-acetylbufotalin)

• Product Name: 3-O-acetylbufotalin
• CAS No: 4029-69-0
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.5971
• CID: 881271
• PubChem ID: 282304

3-O-acetylbufotalin Properties

Names and Identifiers

• Bufotalin 3-acetate
• 3-O-acetylbufotalin
• a-hydroxy-
• digitoxigenin rhamnoside
• DIGITOXIGENIN-3-O-A-L-RHAMNOPYRANOSIDE
• DIGITOXIGENIN-3-O-RHAMNOSIDE
• digitoxigenin3-rhamnoside
• Digitoxigenine-3-rhamnoside
• evomonosid
• EVOMONOSIDE(RG)(CALL)
• NSC135689
• NCI60_000798
• 3,16-Bis(acetyloxy)-14-hydroxybufa-20,22-dienolide
• [3-acetyloxy-14-hydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
• DTXSID90960725
• Bufa-20, 3,16-bis(acetyloxy)-14-hydroxy-, (3.beta.,5.beta.,16.beta.)-
• PD125035
• [16-acetyloxy-14-hydroxy-10,13-dimethyl-17-(6-oxopyran-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
• 4029-69-0
• DA-48923
• 5.beta.-Bufa-20, 3.beta.,14,16.beta.-trihydroxy-, 3,16-diacetate

• InChIKey： NHHVQEFHQTULER-UHFFFAOYSA-N
• Inchi： 1S/C28H38O7/c1-16(29)34-20-9-11-26(3)19(13-20)6-7-22-21(26)10-12-27(4)25(18-5-8-24(31)33-15-18)23(35-17(2)30)14-28(22,27)32/h5,8,15,19-23,25,32H,6-7,9-14H2,1-4H3
• SMILES： O([H])C12C([H])([H])C([H])(C([H])(C3=C([H])OC(C([H])=C3[H])=O)C1(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])C3([H])C([H])([H])C([H])([H])C21[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 486.261754g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 486.261754g/mol
• Monoisotopic Mass: 486.261754g/mol
• Topological Polar Surface Area: 99.1Ų
• Heavy Atom Count: 35
• Complexity: 984
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 486.6

Experimental Properties

• Boiling Point: 596.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• Flash Point: 191.9±23.6 °C
• Color/Form: Solid
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives